Cas no 1468-42-4 (6-(carbamoylamino)hexanoic acid)

• Product Name: 6-(carbamoylamino)hexanoic acid
• CAS No: 1468-42-4
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• MDL: MFCD06655749
• CID: 146618
• PubChem ID: 460506
• Update Time: 2025-06-10

6-(carbamoylamino)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-[(aminocarbonyl)amino]-
• 6-(carbamoylamino)hexanoic acid
• 6-[(AMINOCARBONYL)AMINO]HEXANOIC ACID
• 6-(carbamoylamino)hexanoate
• epsilon-Ureidocaproic acid
• 6-ureidohexanoic acid
• MFCD06655749
• EN300-13252
• CS-0308790
• AS-48025
• SCHEMBL2028710
• AKOS000264577
• 6-ureidohexanoicacid
• UPCMLD00WMAL381
• 1468-42-4
• BAA46842
• 6-[(Aminocarbonyl)amino]-hexanoic acid
• Z90122369
• F17561
• N-carbamoyl-6-aminohexanoic acid
• Hexanoic acid, 6-[(aminocarbonyl)amino]-
• BQNWWHFSEXYHKU-UHFFFAOYSA-N
• DTXSID10332723
• DB-350292
• 6-[(AMINOCARBONYL)AMINO]HEXANOICACID
• SY153303

• MDL： MFCD06655749
• Inchi： 1S/C7H14N2O3/c8-7(12)9-5-3-1-2-4-6(10)11/h1-5H2,(H,10,11)(H3,8,9,12)
• InChI Key： BQNWWHFSEXYHKU-UHFFFAOYSA-N
• SMILES： OC(CCCCCNC(N)=O)=O

Computed Properties

• Exact Mass: 174.10052
• Monoisotopic Mass: 174.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.42

Additional information on 6-(carbamoylamino)hexanoic acid

Recent Advances in the Study of 6-(Carbamoylamino)hexanoic Acid (CAS: 1468-42-4): Applications and Mechanisms

6-(Carbamoylamino)hexanoic acid (CAS: 1468-42-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its carbamoylamino and hexanoic acid functional groups, has been the subject of recent studies due to its potential applications in drug development, enzyme inhibition, and biomolecular interactions. The compound's unique structure allows it to interact with various biological targets, making it a promising candidate for therapeutic and diagnostic applications.

Recent research has focused on elucidating the mechanistic pathways through which 6-(carbamoylamino)hexanoic acid exerts its biological effects. Studies have demonstrated its role as an inhibitor of specific enzymes involved in metabolic pathways, particularly those related to amino acid metabolism. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* highlighted its inhibitory activity against glutamine synthetase, an enzyme critical for nitrogen metabolism in both prokaryotic and eukaryotic systems. This finding opens new avenues for targeting glutamine-dependent pathways in cancer and infectious diseases.

In addition to its enzymatic inhibition properties, 6-(carbamoylamino)hexanoic acid has been investigated for its potential as a linker molecule in bioconjugation chemistry. Its bifunctional nature—combining a reactive carbamoyl group with a carboxylic acid—allows for the covalent attachment of biomolecules, such as proteins and peptides, to various substrates. This application is particularly relevant in the development of antibody-drug conjugates (ADCs), where precise control over molecular linkage is essential for maintaining therapeutic efficacy and minimizing off-target effects.

Another area of interest is the compound's role in modulating protein-protein interactions (PPIs). A 2022 study in *ACS Chemical Biology* reported that derivatives of 6-(carbamoylamino)hexanoic acid could disrupt specific PPIs involved in inflammatory signaling pathways. By selectively binding to key protein interfaces, these derivatives reduced the activation of pro-inflammatory cytokines, suggesting potential applications in treating autoimmune disorders and chronic inflammation.

The synthesis and optimization of 6-(carbamoylamino)hexanoic acid derivatives have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of analogs with improved pharmacokinetic properties, such as enhanced solubility and metabolic stability. For example, a 2023 patent application described a novel derivative with a modified hexanoic acid backbone, which exhibited superior bioavailability in preclinical models. Such innovations underscore the compound's versatility and potential for further development.

In conclusion, 6-(carbamoylamino)hexanoic acid (CAS: 1468-42-4) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span enzyme inhibition, bioconjugation, and modulation of protein interactions, with ongoing studies exploring its therapeutic potential. Future research directions may include the development of targeted delivery systems and the exploration of its role in emerging areas such as proteolysis-targeting chimeras (PROTACs). As the field advances, this compound is poised to play a pivotal role in the design of next-generation therapeutics.